(2-Hydroxy-1,1-dimethylethyl)ammonium toluene-4-sulphonate
Overview
Description
Synthesis Analysis
The synthesis of (2-hydroxy-1,1-dimethylethyl)ammonium toluene-4-sulphonate involves reacting 3-methylbenzoyl chloride or 3-methylbenzoic acid with 2-amino-2-methyl-1-propanol . The resulting compound possesses an N,O-bidentate directing group , which makes it potentially suitable for metal-catalyzed C–H bond functionalization reactions . This structural motif is essential for promoting cyclometallated complexes via chelation assistance, facilitating C–H bond functionalization .
Chemical Reactions Analysis
This compound behaves as a synthetic analog of vitamin E and primarily acts as a terminating agent that suppresses autoxidation . It converts peroxy radicals to hydroperoxides, thus preventing free radical-mediated oxidation in fluids (such as fuels and oils) and other materials. The compound is widely used as an antioxidant .
Mechanism of Action
Properties
CAS No. |
68298-05-5 |
|---|---|
Molecular Formula |
C11H19NO4S |
Molecular Weight |
261.34 g/mol |
IUPAC Name |
(1-hydroxy-2-methylpropan-2-yl)azanium;4-methylbenzenesulfonate |
InChI |
InChI=1S/C7H8O3S.C4H11NO/c1-6-2-4-7(5-3-6)11(8,9)10;1-4(2,5)3-6/h2-5H,1H3,(H,8,9,10);6H,3,5H2,1-2H3 |
InChI Key |
WCZPIHSRNOTNQU-UHFFFAOYSA-N |
SMILES |
CC1=CC=C(C=C1)S(=O)(=O)O.CC(C)(CO)N |
Canonical SMILES |
CC1=CC=C(C=C1)S(=O)(=O)[O-].CC(C)(CO)[NH3+] |
| 68298-05-5 | |
Related CAS |
124-68-5 (Parent) |
sequence |
X |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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